Cas no 1160247-05-1 (tert-Butyl 1-oxa-4,8-diazaspiro[5.5]undecane-8-carboxylate)

• Product Name: tert-Butyl 1-oxa-4,8-diazaspiro[5.5]undecane-8-carboxylate
• CAS No: 1160247-05-1
• MF: C₁₃H₂₄N₂O₃
• MW: 256.341263771057
• MDL: MFCD11227062
• CID: 1032742
• PubChem ID: 56962159
• Update Time: 2025-05-24

tert-Butyl 1-oxa-4,8-diazaspiro[5.5]undecane-8-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 1-oxa-4,8-diazaspiro[5.5]undecane-8-carboxylate
• 1-Oxa-4,8-diazaspiro[5.5]undecane-8-carboxylic acid tert-butyl ester
• AK120458
• AM802985
• KB-260198
• PB25391
• QC-11039
• RP07717
• EN300-1229135
• tert-Butyl1-oxa-4,8-diazaspiro[5.5]undecane-8-carboxylate
• J-505032
• MFCD11227062
• DTXSID20719162
• 1160247-05-1
• 1-Oxa-4,8-diazaspiro[5.5]undecane-8-carboxylic acid, 1,1-dimethylethyl ester
• P11120
• SY101691
• 8-Boc-1-oxa-4,8-diazaspiro[5.5]undecane
• t-Butyl 1-oxa-4,8-diazaspiro[5.5]undecane-8-carboxylate
• DA-15168
• AKOS015950314
• SCHEMBL17203581
• CS-0035847
• KS-10096

• MDL： MFCD11227062
• Inchi： 1S/C13H24N2O3/c1-12(2,3)18-11(16)15-7-4-5-13(10-15)9-14-6-8-17-13/h14H,4-10H2,1-3H3
• InChI Key： KSLJZAAAQPGVRM-UHFFFAOYSA-N
• SMILES： O1CCNCC21CN(C(=O)OC(C)(C)C)CCC2

Computed Properties

• Exact Mass: 256.17869263g/mol
• Monoisotopic Mass: 256.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 50.8Ų

Additional information on tert-Butyl 1-oxa-4,8-diazaspiro[5.5]undecane-8-carboxylate

Recent Advances in the Synthesis and Applications of tert-Butyl 1-oxa-4,8-diazaspiro[5.5]undecane-8-carboxylate (CAS: 1160247-05-1)

In recent years, the compound tert-Butyl 1-oxa-4,8-diazaspiro[5.5]undecane-8-carboxylate (CAS: 1160247-05-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, including drug discovery and development. The following research brief provides an overview of the latest advancements related to this compound, focusing on its synthesis, biological activities, and potential applications.

The synthesis of tert-Butyl 1-oxa-4,8-diazaspiro[5.5]undecane-8-carboxylate has been a subject of intense investigation due to its complex spirocyclic architecture. Recent studies have reported innovative synthetic routes that enhance yield and purity while reducing production costs. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel catalytic method for the efficient construction of the spirocyclic core, utilizing palladium-catalyzed cyclization. This method not only improved the scalability of the synthesis but also provided a platform for further structural modifications.

Beyond its synthetic utility, this compound has been explored for its biological activities. Preliminary in vitro studies have indicated that tert-Butyl 1-oxa-4,8-diazaspiro[5.5]undecane-8-carboxylate exhibits moderate inhibitory effects on certain kinase enzymes, which are implicated in various cancers and inflammatory diseases. These findings suggest its potential as a scaffold for the development of kinase inhibitors. Additionally, its spirocyclic structure offers advantages in terms of metabolic stability and bioavailability, making it an attractive candidate for further optimization.

In the context of drug discovery, the compound has been employed as a key intermediate in the synthesis of more complex molecules. For example, a recent patent application highlighted its use in the preparation of novel antiviral agents targeting RNA-dependent RNA polymerases. The versatility of tert-Butyl 1-oxa-4,8-diazaspiro[5.5]undecane-8-carboxylate as a building block underscores its importance in medicinal chemistry.

Looking ahead, ongoing research aims to explore the full therapeutic potential of this compound. Future directions include structural optimization to enhance its biological activity and selectivity, as well as investigations into its pharmacokinetic properties. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, tert-Butyl 1-oxa-4,8-diazaspiro[5.5]undecane-8-carboxylate (CAS: 1160247-05-1) represents a valuable compound in the realm of chemical biology and drug development. Its unique structural features, combined with its synthetic accessibility and biological activities, position it as a promising candidate for further research and therapeutic innovation.